N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-ethoxybenzamide

• IUPAC Name: N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-ethoxybenzamide
• InChI: InChI=1S/C18H18N2O2S/c1-4-22-14-7-5-13(6-8-14)17(21)20-18-19-16-12(3)9-11(2)10-15(16)23-18/h5-10H,4H2,1-3H3,(H,19,20,21)
• InChI Key: PKTWKLAGDIQNFZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=NC3=C(C=C(C=C3S2)C)C
• Molecular Formula: C18H18N2O2S
• Molecular Weight: 326.4 g/mol

Description

“N-(4,6-DIMETHYL-1,3-BENZOTHIAZOL-2-YL)ACETAMIDE” is a compound with the linear formula C11H12N2OS. It’s part of a collection of rare and unique chemicals provided by Sigma-Aldrich to early discovery researchers.

Molecular Structure Analysis

The molecular structure of similar compounds like “N’-(4,6-dimethyl-1,3-benzothiazol-2-yl)-N,N-dimethylethane-1,2-diamine” has been analyzed. The InChI code for this compound is 1S/C13H19N3S/c1-9-7-10(2)12-11(8-9)17-13(15-12)14-5-6-16(3)4/h7-8H,5-6H2,1-4H3,(H,14,15).

Scientific Research Applications

Therapeutic Potential of Benzothiazoles

Anticancer and Antimicrobial Applications Benzothiazole derivatives have been recognized for their broad spectrum of biological activities, including antimicrobial and anticancer properties. The structural simplicity and versatility of benzothiazoles make them attractive scaffolds for the development of new chemotherapeutic agents. Specifically, the 2-arylbenzothiazole moiety is under investigation for antitumor applications, highlighting the significance of benzothiazole nucleus in drug discovery for treating various human diseases (Kamal, Mohammed Ali Hussaini Syed, & Shaheer Malik Mohammed, 2015). Furthermore, benzothiazoles have been identified as potential antimicrobial and antiviral agents, underscoring their importance in addressing the global challenge of multi-drug resistant pathogens and emerging diseases like COVID-19 (M. B. Elamin, Amani Abd Elrazig Salman Abd Elaziz, & E. Abdallah, 2020).

Antioxidant and Anti-inflammatory Activities The antioxidant capacity of benzothiazoles, as measured by assays like ABTS/PP decolorization, indicates their potential for oxidative stress mitigation. This property is crucial for developing therapies targeting diseases where oxidative damage plays a significant role (Ilyasov, Beloborodov, Selivanova, & Terekhov, 2020). Additionally, benzothiazoles have shown anti-inflammatory effects, further broadening their therapeutic application scope (Araújo et al., 2015).

Environmental Behavior of Benzothiazoles

Occurrence and Fate in Aquatic Environments Benzothiazoles are also a point of interest in environmental chemistry, particularly regarding their occurrence, fate, and behavior in aquatic environments. Studies have found that despite treatments that significantly remove them from wastewater, benzothiazoles persist at low levels in effluents and can be found in surface water and sediments. This persistence raises concerns about their continuous introduction into the environment and their potential impact on aquatic life and water quality (Haman et al., 2015).